Cas no 2171685-20-2 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171685-20-2
• MF: C₂₄H₂₀N₂O₆S
• MW: 464.490405082703
• CID: 5905703
• PubChem ID: 165539880
• Update Time: 2025-11-01

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-1,3-thiazolidine-4-carboxylic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]-1,3-thiazolidine-4-carboxylic acid
• EN300-1499664
• 2171685-20-2

• Inchi： 1S/C24H20N2O6S/c27-22(26-13-33-12-20(26)23(28)29)21-19(9-10-31-21)25-24(30)32-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-10,18,20H,11-13H2,(H,25,30)(H,28,29)
• InChI Key： ACMJNIVVRLCPSK-UHFFFAOYSA-N
• SMILES： S1CN(C(C2=C(C=CO2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 464.10420754g/mol
• Monoisotopic Mass: 464.10420754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 134Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-1,3-thiazolidine-4-carboxylic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-1,3-thiazolidine-4-carboxylic Acid (CAS No. 2171685-20-2)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-1,3-thiazolidine-4-carboxylic acid, identified by its CAS number 2171685-20-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of bioactive molecules that target specific biological pathways.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a furan ring, a thiazolidine core, and an amino group that is further modified with a fluoren-9-ylmethoxycarbonyl moiety. Such structural features make it a versatile building block for the design of novel therapeutic agents. The presence of these functional groups not only contributes to its chemical reactivity but also influences its biological activity, making it a subject of intense study in the quest for new pharmaceuticals.

In recent years, there has been growing interest in the development of molecules that can modulate biological processes through precise targeting. The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-1,3-thiazolidine-4-carboxylic acid has emerged as a promising candidate in this context. Its unique structural motifs suggest potential applications in the inhibition of various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders.

The furan ring is a common feature in many bioactive natural products and synthetic drugs, known for its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The thiazolidine core is another important structural element that provides stability to the molecule while allowing for conformational flexibility. This balance between rigidity and flexibility is crucial for achieving high binding affinity to biological targets.

The amino group in this compound is further functionalized with a fluoren-9-ylmethoxycarbonyl group, which enhances its solubility and bioavailability. This modification also imparts additional electronic properties to the molecule, which can be exploited in drug design to optimize receptor binding. The combination of these structural features makes 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-1,3-thiazolidine-4-carboxylic acid a valuable scaffold for the development of novel therapeutic agents.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of more complex molecules with enhanced biological activity. For instance, researchers have explored its use in the development of inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases. The ability to modify different parts of the molecule allows for fine-tuning its pharmacological properties, making it a versatile tool in medicinal chemistry.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies has been crucial in achieving the desired molecular architecture. These synthetic approaches not only enhance efficiency but also allow for scalability, which is essential for industrial applications.

In addition to its potential as a drug intermediate, this compound has also been studied for its role in material science applications. Its unique structural features make it a candidate for the development of new materials with specialized properties. For example, researchers have explored its use in the creation of polymers and coatings that exhibit enhanced durability and biocompatibility.

The growing interest in green chemistry has also influenced the synthesis of this compound. Efforts have been made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. These efforts align with broader trends in pharmaceutical research aimed at developing environmentally friendly methods that are both efficient and cost-effective.

The future prospects for this compound are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. As our understanding of biological pathways continues to evolve, new opportunities will arise for leveraging the unique properties of molecules like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-1,3-thiazolidine-4-carboxylic acid. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing these potential applications.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171685-20) represents a significant advancement in pharmaceutical chemistry. Its intricate structure and versatile functional groups make it a valuable tool for drug development and material science applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.